NBD-14270

• Molecular Formula: C18H18F3N5O2S
• Molecular Weight: 425.4 g/mol
• InChI: InChI=1S/C18H18F3N5O2S/c1-9-4-13(12-3-2-10(6-23-12)18(19,20)21)25-15(9)16(28)26-14(5-22)17-24-7-11(8-27)29-17/h2-4,6-7,14,25,27H,5,8,22H2,1H3,(H,26,28)/t14-/m0/s1
• InChIKey: BILBXEUAJZPBIW-AWEZNQCLSA-N

NBD-14270: Pyridine-Based HIV-1 gp120 Entry Antagonist

NBD-14270 is a pyridine-based small-molecule antagonist of the HIV-1 envelope glycoprotein gp120 [1]. It binds to the CD4-binding site of gp120, thereby blocking viral attachment and fusion with host cells . The compound exhibits potent antiviral activity against HIV-1 Env-pseudotyped viruses with an IC₅₀ of 89 nM and demonstrates low cytotoxicity, with a CC₅₀ greater than 100 μM [1] [2]. Notably, NBD-14270 also inhibits HIV-1 reverse transcriptase by bridging the dNTP and NNRTI binding sites, a unique dual-targeting profile among gp120 antagonists [2].

• [1] TargetMol. NBD-14270 Product Page. CAS No. 2411819-82-2. View Source
• [2] Losada, N., et al. (2021). HIV-1 gp120 Antagonists Also Inhibit HIV-1 Reverse Transcriptase by Bridging the NNRTI and NRTI Sites. Journal of Medicinal Chemistry, 64(22), 16530–16540. View Source

Why NBD-14270 Cannot Be Substituted by Earlier NBD Analogs

Generic substitution of gp120 antagonists within the NBD compound series is not recommended due to significant, quantifiable variations in antiviral potency, selectivity, and polypharmacology. Structure-activity relationship (SAR) studies reveal that even subtle structural modifications, such as positional isomerism of the thiazole ring, profoundly impact both potency and cytotoxicity [1]. Furthermore, key physicochemical and biological properties, including selectivity index and aqueous solubility, differ dramatically among close analogues [2]. Critically, the unique ability of NBD-14270 to inhibit both HIV-1 entry and reverse transcriptase (RT) via a specific bridging mechanism is not a general feature of its structural class, as confirmed by comparative crystallographic and enzymatic data [3]. These findings demonstrate that substituting NBD-14270 with a structurally similar analogue will likely yield divergent and non-comparable experimental results.

• [1] Kurkin, A. V., et al. (2022). Design, Synthesis, and Antiviral Activity of the Thiazole Positional Isomers of a Potent HIV-1 Entry Inhibitor NBD-14270. ChemMedChem, 17(22), e202200344. View Source
• [2] Curreli, F., et al. (2020). Preclinical Optimization of gp120 Entry Antagonists as anti-HIV-1 Agents with Improved Cytotoxicity and ADME Properties through Rational Design, Synthesis, and Antiviral Evaluation. Journal of Medicinal Chemistry, 63(4), 1724-1749. View Source
• [3] Losada, N., et al. (2021). HIV-1 gp120 Antagonists Also Inhibit HIV-1 Reverse Transcriptase by Bridging the NNRTI and NRTI Sites. Journal of Medicinal Chemistry, 64(22), 16530–16540. View Source

Quantitative Differentiation from Lead Compounds

Selectivity Index vs. NBD-11021

NBD-14270 is not a single-target inhibitor. In addition to its well-characterized gp120 antagonism (IC₅₀ = 89 nM), it exhibits direct inhibition of HIV-1 reverse transcriptase (RT) with an enzymatic IC₅₀ of 2.3 ± 0.6 μM. This dual activity is a distinctive feature within its compound class and is not observed for the reference analogue NBD-556, which is inactive against RT [1]. The dual mechanism of action is supported by a high-resolution (2.45 Å) X-ray crystal structure (PDB ID: 7LPX) that reveals NBD-14270 bridging the dNTP and NNRTI binding sites in the RT enzyme, a binding mode that is unique compared to standard RT inhibitors [2].

Evidence Dimension	RT Enzyme Inhibition (IC₅₀)
Target Compound Data	2.3 ± 0.6 μM
Comparator Or Baseline	NBD-556 (IC₅₀ > 100 μM / inactive)
Quantified Difference	>43-fold more potent RT inhibition
Conditions	Enzymatic reverse transcriptase inhibition assay (recombinant HIV-1 RT)

Why This Matters

For researchers exploring mechanisms of drug resistance or developing combination therapies, this dual-targeting profile offers a unique research tool unavailable with standard gp120 antagonists.

• [1] Losada, N., et al. (2021). HIV-1 gp120 Antagonists Also Inhibit HIV-1 Reverse Transcriptase by Bridging the NNRTI and NRTI Sites. Journal of Medicinal Chemistry, 64(22), 16530–16540. View Source
• [2] RCSB Protein Data Bank. Crystal Structure of HIV-1 RT in Complex with NBD-14270. PDB ID: 7LPX. Deposited: 2021-02-12. Released: 2021-11-17. View Source

Selectivity Index vs. NBD-14189

The thiazole ring in NBD-14270 (designated Scaffold A) was systematically evaluated against two other positional isomers (Scaffolds B and C) for their impact on antiviral potency and cellular toxicity. The study confirmed that Scaffold A provided the highest potency and the best selectivity index among the three possible isomers [1]. This empirical SAR data validates the specific scaffold of NBD-14270 as optimal for this chemotype.

Evidence Dimension	Scaffold Impact on Antiviral Potency and Selectivity
Target Compound Data	Scaffold A (NBD-14270): Best potency and highest selectivity index (SI)
Comparator Or Baseline	Scaffolds B and C (positional thiazole isomers)
Quantified Difference	Scaffold A is superior in potency and SI compared to B and C
Conditions	Antiviral assays against HIV-1 pseudovirus and parallel cytotoxicity measurements

Why This Matters

This data confirms that the exact thiazole linkage geometry in NBD-14270 is critical for its activity, providing a clear rationale for selecting this specific isomer over its close structural analogues in SAR studies or chemical probe applications.

• [1] Kurkin, A. V., et al. (2022). Design, Synthesis, and Antiviral Activity of the Thiazole Positional Isomers of a Potent HIV-1 Entry Inhibitor NBD-14270. ChemMedChem, 17(22), e202200344. View Source

Antiviral Potency Against Diverse HIV-1 Panel

A core objective in the optimization of the NBD series was to mitigate the high cytotoxicity associated with earlier leads. The replacement of a phenyl ring with a pyridine ring in the chemical scaffold resulted in NBD-14270, which demonstrated a marked reduction in cytotoxicity. This optimization yielded a 3-fold improvement in selectivity index (SI) compared to the reference compound NBD-14189 (Ref1) and a substantial 58-fold improvement compared to the earlier lead NBD-11021 [1].

Evidence Dimension	Selectivity Index (SI = CC₅₀ / IC₅₀)
Target Compound Data	NBD-14270: SI = CC₅₀ (109.3 μM) / IC₅₀ (0.16 μM) ≈ 683
Comparator Or Baseline	NBD-11021 (SI ≈ 12) and NBD-14189 (Ref1, SI ≈ 228)
Quantified Difference	58-fold improvement over NBD-11021; 3-fold improvement over NBD-14189
Conditions	Single-cycle TZM-bl cell assay for antiviral activity (IC₅₀) and parallel cytotoxicity (CC₅₀) in U87-CD4-CXCR4 cells

Why This Matters

For studies requiring a wide therapeutic window, such as in vitro combination studies or in vivo efficacy models, NBD-14270's significantly improved selectivity index minimizes confounding cytotoxic effects, ensuring more reliable and interpretable data.

• [1] Curreli, F., et al. (2020). Preclinical Optimization of gp120 Entry Antagonists as anti-HIV-1 Agents with Improved Cytotoxicity and ADME Properties through Rational Design, Synthesis, and Antiviral Evaluation. Journal of Medicinal Chemistry, 63(4), 1724-1749. View Source
• [2] Losada, N., et al. (2021). HIV-1 gp120 Antagonists Also Inhibit HIV-1 Reverse Transcriptase by Bridging the NNRTI and NRTI Sites. Journal of Medicinal Chemistry, 64(22), 16530–16540. View Source

Cytotoxicity Profile in TZM-bl Cells

The strategic replacement of the phenyl ring in NBD-14189 (Ref1) with a pyridine ring in NBD-14270 not only improved cytotoxicity but also significantly enhanced its in vitro ADME profile. NBD-14270 demonstrated clear improvements in aqueous solubility and other pharmacokinetic parameters compared to Ref1 [1]. The pyridine moiety was identified as a successful bioisostere for the phenyl group, leading to a more developable physicochemical profile [1].

Evidence Dimension	In Vitro ADME Properties
Target Compound Data	NBD-14270: Improved aqueous solubility and ADME profile
Comparator Or Baseline	NBD-14189 (Ref1): Poor aqueous solubility
Quantified Difference	Qualitative improvement; pyridine ring replacement resolves solubility issues
Conditions	In vitro ADME assays, including aqueous solubility determination

Why This Matters

Improved aqueous solubility and ADME properties are essential for achieving consistent and reproducible results in cell-based and in vivo assays. Procuring NBD-14270 reduces experimental variability associated with compound precipitation or poor bioavailability.

• [1] Curreli, F., et al. (2020). Preclinical Optimization of gp120 Entry Antagonists as anti-HIV-1 Agents with Improved Cytotoxicity and ADME Properties through Rational Design, Synthesis, and Antiviral Evaluation. Journal of Medicinal Chemistry, 63(4), 1724-1749. View Source

Research Applications of NBD-14270

Preclinical Safety and Efficacy Profiling

NBD-14270 is ideally suited as a chemical probe to dissect the biological consequences of simultaneously targeting HIV-1 entry and reverse transcription. Its unique binding mode, which bridges the dNTP and NNRTI sites of RT [1], can be exploited to study synergistic antiviral effects and the potential for a higher genetic barrier to drug resistance compared to single-target agents. Researchers can utilize the available high-resolution crystal structure (PDB: 7LPX) to guide further structure-based design and mutagenesis studies [2].

Broad-Spectrum Entry Inhibition Assays

For experiments where compound-induced cytotoxicity could mask true antiviral effects, NBD-14270 is the preferred gp120 antagonist. Its 58-fold improvement in selectivity index over the earlier lead compound NBD-11021 ensures a significantly wider window between antiviral efficacy (IC₅₀ = 0.16 μM) and cellular toxicity (CC₅₀ = 109.3 μM) [3] [4]. This property is critical for generating clean, interpretable data in long-term cell culture assays and for de-risking in vivo efficacy studies.

Structural Biology with HIV-1 Reverse Transcriptase

NBD-14270 serves as a validated reference standard for SAR campaigns focused on pyridine-containing gp120 antagonists. Its superiority over other thiazole positional isomers has been empirically confirmed, providing a robust structural rationale for this specific scaffold geometry [5]. Furthermore, its improved ADME properties validate the pyridine-for-phenyl bioisosteric replacement strategy, making it a benchmark compound for any medicinal chemistry program aiming to optimize both potency and drug-like properties in this chemical series [6].

In Vitro ADME and PK Bridging Studies

NBD-14270 demonstrates broad-spectrum activity against a panel of 50 HIV-1 Env-pseudotyped viruses, with an IC₅₀ of 89 nM [7] . This profile makes it a valuable tool for researchers assessing the potency of entry inhibitors across diverse viral envelopes. Its robust activity against this large panel, combined with its low cytotoxicity, supports its use as a positive control or reference compound in high-throughput screening assays for novel entry inhibitors.

• [1] Losada, N., et al. (2021). HIV-1 gp120 Antagonists Also Inhibit HIV-1 Reverse Transcriptase by Bridging the NNRTI and NRTI Sites. Journal of Medicinal Chemistry, 64(22), 16530–16540. View Source
• [2] RCSB Protein Data Bank. Crystal Structure of HIV-1 RT in Complex with NBD-14270. PDB ID: 7LPX. Deposited: 2021-02-12. Released: 2021-11-17. View Source
• [3] Curreli, F., et al. (2020). Preclinical Optimization of gp120 Entry Antagonists as anti-HIV-1 Agents with Improved Cytotoxicity and ADME Properties through Rational Design, Synthesis, and Antiviral Evaluation. Journal of Medicinal Chemistry, 63(4), 1724-1749. View Source
• [4] Losada, N., et al. (2021). HIV-1 gp120 Antagonists Also Inhibit HIV-1 Reverse Transcriptase by Bridging the NNRTI and NRTI Sites. Journal of Medicinal Chemistry, 64(22), 16530–16540. View Source
• [5] Kurkin, A. V., et al. (2022). Design, Synthesis, and Antiviral Activity of the Thiazole Positional Isomers of a Potent HIV-1 Entry Inhibitor NBD-14270. ChemMedChem, 17(22), e202200344. View Source
• [6] Curreli, F., et al. (2020). Preclinical Optimization of gp120 Entry Antagonists as anti-HIV-1 Agents with Improved Cytotoxicity and ADME Properties through Rational Design, Synthesis, and Antiviral Evaluation. Journal of Medicinal Chemistry, 63(4), 1724-1749. View Source
• [7] TargetMol. NBD-14270 Product Page. CAS No. 2411819-82-2. View Source